Cas no 39974-68-0 (3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione)

• Product Name: 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione
• CAS No: 39974-68-0
• MF: C₇H₉NO₄
• MW: 171.150662183762
• MDL: MFCD24559854
• CID: 2113326
• PubChem ID: 129416101
• Update Time: 2025-11-01

3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione
• SY059036
• AKOS032455892
• CS-12463
• SCHEMBL23974370
• 39974-68-0
• AC-29915
• MFCD24559854
• DA-24564
• AC6067

• MDL： MFCD24559854
• Inchi： 1S/C7H9NO4/c9-5-7(8-6(10)12-5)1-3-11-4-2-7/h1-4H2,(H,8,10)
• InChI Key： DSFJJABYHBJIMB-UHFFFAOYSA-N
• SMILES： O1CCC2(C(=O)OC(N2)=O)CC1

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: -0.3

Additional information on 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione

3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione (CAS No. 39974-68-0): An Overview of Its Structure, Properties, and Applications

3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione (CAS No. 39974-68-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its spirocyclic structure and the presence of oxygen and nitrogen heteroatoms, exhibits a range of interesting properties that make it a valuable candidate for various applications, including pharmaceutical development and materials science.

The molecular formula of 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione is C₁₀H₁₄N₂O₄, with a molecular weight of 226.22 g/mol. The spirocyclic framework provides structural rigidity and conformational stability, which are crucial for its biological activity and chemical reactivity. The presence of the dioxo bridge and the azaspiro ring system imparts unique electronic and steric properties to the molecule.

In recent years, there has been a growing interest in the synthesis and characterization of spirocyclic compounds due to their potential as bioactive molecules. 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione is no exception. Its spirocyclic structure has been shown to enhance the pharmacokinetic properties of drug candidates by improving their solubility, stability, and bioavailability. These properties are essential for optimizing the therapeutic efficacy of potential drugs.

The synthesis of 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione can be achieved through various synthetic routes, including cyclocondensation reactions and ring-closing metathesis (RCM). One common approach involves the reaction of a suitable diol with an aziridine derivative under appropriate conditions to form the spirocyclic ring system. This synthetic strategy allows for the introduction of functional groups at specific positions within the molecule, thereby enabling further derivatization and optimization for specific applications.

In terms of its biological activity, 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione has been investigated for its potential as an inhibitor of various enzymes and receptors. Recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are a class of drugs that have shown promise in the treatment of various diseases, including cancer and inflammatory disorders.

Beyond its potential as a therapeutic agent, 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione has also been explored for its use in materials science. The unique structural features of this compound make it an attractive candidate for the development of functional materials with specific properties such as optical activity and catalytic activity. For example, derivatives of this compound have been used as chiral ligands in asymmetric catalysis, leading to improved enantioselectivity in organic synthesis reactions.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione have shown that it exhibits low toxicity to aquatic organisms and can be biodegraded under certain conditions. This makes it a more environmentally friendly option compared to some other chemical compounds used in similar applications.

In conclusion, 3,8-Dioxa-1-azaspiro[4.5]decane-2,4-dione (CAS No. 39974-68-0) is a promising compound with a wide range of potential applications in both pharmaceutical development and materials science. Its unique spirocyclic structure provides a solid foundation for further research and development, making it an exciting area of study for chemists and medicinal chemists alike.